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Compound of Interest

Compound Name: 1,2-Dibromobutane

Cat. No.: B1584511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 1,2-Dibromobutane. Adherence to these procedures is critical for ensuring

laboratory safety and regulatory compliance.

Hazard Identification and Immediate Precautions
1,2-Dibromobutane is a hazardous chemical that requires careful handling. It is classified as a

combustible liquid that is toxic if swallowed or in contact with skin, and it can cause serious skin

and eye irritation.[1][2] Inhalation may also be harmful and cause respiratory irritation.[1][3]

Key Hazards:

Acute Toxicity: Harmful if swallowed or in contact with skin.[1][2]

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2][4]

Inhalation Hazard: Harmful if inhaled and may cause respiratory irritation.[1][3]

Flammability: Combustible liquid.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1,2-Dibromobutane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1584511?utm_src=pdf-interest
https://www.benchchem.com/product/b1584511?utm_src=pdf-body
https://www.benchchem.com/product/b1584511?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-2-dibromobutane.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dibromobutane
https://www.chemicalbook.com/msds/1-2-dibromobutane.pdf
https://www.sigmaaldrich.com/KR/ko/product/aldrich/252328
https://www.chemicalbook.com/msds/1-2-dibromobutane.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dibromobutane
https://www.chemicalbook.com/msds/1-2-dibromobutane.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dibromobutane
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemicalbook.com/msds/1-2-dibromobutane.pdf
https://www.sigmaaldrich.com/KR/ko/product/aldrich/252328
https://www.chemicalbook.com/msds/1-2-dibromobutane.pdf
https://www.benchchem.com/product/b1584511?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Viton®, Barrier®).

Inspect gloves for integrity

before each use.

To prevent skin contact, as the

substance is toxic upon dermal

absorption and causes skin

irritation.[1]

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

which can cause serious eye

irritation.[1]

Skin and Body Protection

A lab coat or chemical-

resistant apron. Full-body

protection may be required for

large quantities or in case of a

spill.

To prevent skin contact and

contamination of personal

clothing.[1][5]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate or for large-scale

use, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors is

necessary.

To prevent inhalation of

harmful vapors that can cause

respiratory irritation.[1][6]

Safe Handling and Storage Protocol
A systematic approach to handling and storage is crucial to minimize exposure and ensure

stability of the chemical.

Operational Steps:

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[5][7]

Ventilation: All work with 1,2-Dibromobutane must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/msds/1-2-dibromobutane.pdf
https://www.chemicalbook.com/msds/1-2-dibromobutane.pdf
https://www.chemicalbook.com/msds/1-2-dibromobutane.pdf
https://www.fishersci.com/store/msds?partNumber=AC161280010&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-2-dibromobutane.pdf
https://datasheets.scbt.com/sc-213316.pdf
https://www.fishersci.com/store/msds?partNumber=AC161280010&countryCode=US&language=en
https://www.benchchem.com/pdf/Health_and_Safety_for_1_2_Dibromobut_2_ene_A_Technical_Guide.pdf
https://www.benchchem.com/product/b1584511?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-2-dibromobutane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispensing: When transferring the liquid, avoid splashing. Use appropriate tools such as a

pipette or a funnel.

Heating: Keep away from heat, sparks, and open flames.[1]

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[1] The

storage area should be locked to restrict access.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[5]

Emergency Procedures
Immediate and appropriate response to an exposure or spill is critical.
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Emergency Scenario First Aid and Spill Response

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[1]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[6]

Small Spill

Absorb the spill with an inert, non-combustible

material such as sand or vermiculite. Place the

contaminated material into a labeled, sealed

container for hazardous waste disposal.

Large Spill

Evacuate the area. Do not attempt to clean up

the spill unless you are trained to do so. Contact

your institution's environmental health and

safety department immediately.

Disposal Plan
1,2-Dibromobutane and any contaminated materials must be disposed of as hazardous

waste.

Disposal Steps:
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Waste Collection: Collect all 1,2-Dibromobutane waste, including contaminated PPE and

spill cleanup materials, in a designated, properly labeled, and sealed container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "1,2-Dibromobutane."

Storage of Waste: Store the hazardous waste container in a designated, secure area away

from incompatible materials.

Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed

and certified hazardous waste disposal company.[1] Do not dispose of 1,2-Dibromobutane
down the drain or in regular trash.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative properties of 1,2-
Dibromobutane.

Property Value

Molecular Formula C4H8Br2[2]

Molecular Weight 215.91 g/mol [2]

Appearance Colorless to yellowish liquid[2]

Density 1.789 g/mL at 25 °C[3]

Boiling Point 166-168 °C

Flash Point 113 °C (235.4 °F) - closed cup[3]

Solubility Insoluble in water; miscible with alcohol[3]

Workflow for Safe Handling and Disposal
The following diagram illustrates the standard operating procedure for working with 1,2-
Dibromobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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